|
REACTION_CXSMILES
|
[O:1]=[C:2]1[NH:10][CH:9]=[C:8]([C:11]2[CH:16]=[CH:15][N:14]=[CH:13][N:12]=2)[CH:7]=[C:3]1C(O)=O.CCOCC>N1C2C(=CC=CC=2)C=CC=1>[N:14]1[CH:15]=[CH:16][C:11]([C:8]2[CH:7]=[CH:3][C:2](=[O:1])[NH:10][CH:9]=2)=[N:12][CH:13]=1
|
|
Name
|
|
|
Quantity
|
90.8 g
|
|
Type
|
reactant
|
|
Smiles
|
O=C1C(C(=O)O)=CC(=CN1)C1=NC=NC=C1
|
|
Name
|
|
|
Quantity
|
900 mL
|
|
Type
|
solvent
|
|
Smiles
|
N1=CC=CC2=CC=CC=C12
|
|
Name
|
|
|
Quantity
|
1800 mL
|
|
Type
|
reactant
|
|
Smiles
|
CCOCC
|
|
Type
|
CUSTOM
|
|
Details
|
stirred for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction mixture is cooled
|
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
|
Type
|
WASH
|
|
Details
|
the filtered solid washed with 2 l of ether
|
|
Type
|
CUSTOM
|
|
Details
|
The solid is dried
|
|
Type
|
CUSTOM
|
|
Details
|
recrystallized from 100 ml of hot dimethylformamide
|
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CN=C(C=C1)C=1C=CC(NC1)=O
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
